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Compound of Interest

3-cyclopropyl-2-methoxybenzoic
Compound Name:

acid
CAS No.: 2723403-79-8
Cat. No.: B6276067
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Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Compound: 3-Cyclopropyl-2-methoxybenzoic acid (CAS: 2723403-79-8)

Executive Summary & Mechanistic Significance

In modern medicinal chemistry, the strategic decoration of phenyl rings with specific sterically
and electronically demanding groups is paramount for optimizing target affinity and
pharmacokinetic properties. 3-Cyclopropyl-2-methoxybenzoic acid has emerged as a highly
versatile pharmaceutical intermediate, primarily utilized in the synthesis of novel mitochondrial
uncouplers and Methionine Aminopeptidase 2 (MetAP2) inhibitors[1][2].

Structure-Activity Relationship (SAR) Insights

As a Senior Application Scientist, | frequently observe that the success of an Active
Pharmaceutical Ingredient (API) hinges on the conformational locks introduced during the
intermediate stage.
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e The Methoxy Group (Ortho-position): The presence of the ortho-methoxy group induces a
severe steric clash with the adjacent carboxylic acid (or resulting amide bond in the final
API). This forces the carbonyl group out of the plane of the phenyl ring, locking the molecule
into a specific three-dimensional conformation required for binding to deep hydrophobic
pockets in target proteins.

e The Cyclopropyl Group (Meta-position): The cyclopropyl ring provides a unique balance of
lipophilicity (enhancing LogP) and metabolic stability. Unlike linear alkyl chains (e.g., propyl
groups) which are highly susceptible to cytochrome P450-mediated

-oxidation, the strained cyclopropyl ring resists rapid degradation while effectively occupying
lipophilic space[3].

Primary Applications in Therapeutics

» Mitochondrial Uncouplers (e.g., MB1-47 analogs): Amide derivatives of this intermediate act
as chemical uncouplers of the mitochondrial inner membrane. By facilitating proton influx
independent of ATP synthase, they dissipate the proton gradient. This forces cancer cells
(such as pancreatic ductal adenocarcinoma) to accelerate the TCA cycle and exhaust critical
nutrients like glutamine, effectively reversing the Warburg effect and halting tumor
proliferation[1][3].

o MetAP2 Inhibitors (Sulphones): Ester and amide derivatives are utilized in the synthesis of
anti-obesity agents. These compounds modulate MetAP2, leading to increased fat oxidation
and reduced food consumption[2].
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Mechanistic pathway of mitochondrial uncouplers in metabolic reprogramming.
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Analytical Specifications & Quality Control

Before proceeding to synthesis or downstream coupling, the intermediate must meet rigorous
analytical specifications to ensure it does not introduce reactive impurities (such as des-bromo
or homocoupled byproducts) into the final API synthesis.

Parameter Specification Analytical Method
White to off-white crystalline ] )
Appearance Visual Inspection
powder
Purity (HPLC) Reverse-Phase HPLC (UV at
uri
d 98.0% 254 nm)
Molecular Weight 192.21 g/mol LC-MS (ESI-)
Target m/z[M-H]~ 1911 LC-MS (ESI-)
1H NMR (CDCIs) Conforms to structure 400 MHz NMR

Experimental Protocols

The following protocols detail the upstream synthesis of the intermediate and its downstream
application. Every step is designed with built-in causality and self-validating checkpoints to
ensure reproducibility.

Protocol 1: Synthesis of 3-Cyclopropyl-2-
methoxybenzoic Acid via Suzuki-Miyaura Coupling

Objective: To install the cyclopropyl group via a palladium-catalyzed cross-coupling reaction.
Reagents:

¢ 3-Bromo-2-methoxybenzoic acid (1.0 eq)

o Cyclopropylboronic acid (1.5 eq)

o Palladium(ll) acetate (Pd(OAc)z, 0.05 eq)
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 Tricyclohexylphosphine (PCys, 0.10 eq)

¢ Potassium phosphate tribasic (KsPOas, 3.0 eq)
e Solvent: Toluene / H20 (5:1 v/v)

Methodology & Causality:

e Preparation & Degassing: Charge a round-bottom flask with 3-bromo-2-methoxybenzoic
acid, cyclopropylboronic acid, and KsPOa. Add the Toluene/H20 solvent mixture. Sparge the
solution with N2 for 15 minutes.

o Causality: Oxygen rapidly oxidizes electron-rich phosphine ligands (PCys) and degrades
the active Pd(0) species. Thorough degassing is non-negotiable to prevent catalyst death.

o Catalyst Addition & Heating: Under a positive Nz flow, add Pd(OAc)z and PCys. Heat the
reaction mixture to 100°C for 16 hours.

o Causality: Cyclopropylboronic acid is sterically hindered and significantly less reactive
than standard aryl boronic acids. The bulky, electron-rich PCys ligand is specifically
chosen to accelerate both the oxidative addition of the aryl bromide and the
transmetalation step.

o Self-Validating Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate
(EtOAc) and extract with 1M NaOH. Discard the organic layer.

o Validation: The target product is a carboxylic acid, which forms a water-soluble sodium salt
in basic conditions. Extracting into the aqueous layer leaves unreacted phosphine ligands,
Pd residues, and homocoupled organic impurities in the discarded organic layer, acting as
a highly efficient preliminary purification.

« |solation: Acidify the aqueous layer to pH 2 using concentrated HCI. Extract the precipitated
product with fresh EtOAc. Dry over NazSOa4, filter, and concentrate in vacuo to yield the title
compound.
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Protocol 2: Downstream API Synthesis via High-
Temperature Amide Coupling

Objective: To synthesize a mitochondrial uncoupler API by coupling the intermediate with a
deactivated heterocyclic amine[1].

Reagents:

3-Cyclopropyl-2-methoxybenzoic acid (1.0 eq)

HBTU (1.2 eq)

N,N-Diisopropylethylamine (DIPEA, 3.0 eq)

6-(Trifluoromethyl)benzo[d]thiazol-2-amine (0.8 eq)

Solvent: Anhydrous DMF
Methodology & Causality:

e Pre-Activation: Dissolve 3-cyclopropyl-2-methoxybenzoic acid and HBTU in anhydrous
DMF. Add DIPEA dropwise. Stir at room temperature for 15 minutes.

o Causality: HBTU requires a non-nucleophilic base (DIPEA) to form the active OBt-ester.
Pre-activating the acid ensures complete conversion before the amine is introduced,
preventing the amine from reacting with the coupling reagent to form guanidinium
byproducts.

o Coupling: Add the aminobenzothiazole derivative. Seal the vessel and heat to 120°C for 24
hours[1].

o Causality: Heterocyclic amines, particularly those bearing electron-withdrawing groups like
-CFs3, are exceptionally poor nucleophiles. Standard room-temperature coupling conditions
will fail. High thermal energy is required to overcome the activation barrier for nucleophilic
attack on the active ester.
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o Self-Validating Workup: Cool to room temperature, dilute with EtOAc, and wash sequentially
with 1M HCI, saturated NaHCOs, and brine.

o Validation: The 1M HCI wash removes unreacted amine and DIPEA. The NaHCOs wash
removes unreacted carboxylic acid and acidic HBTU byproducts. A TLC check
(Hexanes/EtOAc 1:1) should reveal a single, clean spot with a higher

value than the starting acid, confirming the success of the self-validating wash sequence.
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Starting Material
3-Bromo-2-methoxybenzoic Acid

3-Cyclopropyl-2-methoxybenzoic acid
CAS: 2723403-79-8
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Synthetic workflow and downstream API applications of 3-cyclopropyl-2-methoxybenzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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